Cas no 512802-56-1 (2,5-Morpholinedione,3-(mercaptomethyl)-,(3S)-(9CI))
512802-56-1 structure
Product Name:2,5-Morpholinedione,3-(mercaptomethyl)-,(3S)-(9CI)
CAS No:512802-56-1
MF:C5H7NO3S
MW:161.178980112076
CID:869556
Update Time:2022-07-26
2,5-Morpholinedione,3-(mercaptomethyl)-,(3S)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 2,5-Morpholinedione,3-(mercaptomethyl)-,(3S)-(9CI)
- 2,5-Morpholinedione, 3-(mercaptomethyl)-, (3S)-
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- Inchi: 1S/C5H7NO3S/c7-4-1-9-5(8)3(2-10)6-4/h3,10H,1-2H2,(H,6,7)/t3-/m1/s1
- InChI Key: INBWTRAPSGSVLB-GSVOUGTGSA-N
- SMILES: N1C(=O)COC(=O)[C@H]1CS
Computed Properties
- Exact Mass: 161.015
- Monoisotopic Mass: 161.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.4A^2
2,5-Morpholinedione,3-(mercaptomethyl)-,(3S)-(9CI) Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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